2-(4-chlorophenyl)-5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(4-chlorophenyl)-5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H21ClN4O3/c1-2-30-19-9-5-17(6-10-19)22(29)27-11-13-28(14-12-27)23-20(15-25)26-21(31-23)16-3-7-18(24)8-4-16/h3-10H,2,11-14H2,1H3
• InChI Key: OPSHZOHPABVFPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=C(C=C4)Cl)C#N
• Molecular Formula: C23H21ClN4O3
• Molecular Weight: 436.9 g/mol
• CAS No.: 946277-72-1

Description

2-(4-chlorophenyl)-5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H21ClN4O3 and its molecular weight is 436.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research on compounds structurally related to 2-(4-Chlorophenyl)-5-(4-(4-ethoxybenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has shown significant antimicrobial properties. For instance, novel 1,2,4-triazole derivatives have been synthesized, demonstrating good to moderate antimicrobial activities against various microorganisms. These compounds were derived from reactions involving ester ethoxycarbonylhydrazones with primary amines, showcasing the potential for chemical modifications to enhance biological activity (Bektaş et al., 2007).

Antifungal and Physicochemical Properties

Compounds within this chemical framework have also been explored for their antifungal properties and physicochemical characteristics. A study on a novel potential antifungal compound from the 1,2,4-triazole class provided insights into solubility thermodynamics and partitioning processes in biologically relevant solvents. This research highlighted the compound's poor solubility in buffer solutions but better solubility in alcohols, pointing to the importance of physicochemical properties in drug design and delivery (Volkova, Levshin, & Perlovich, 2020).

Molecular Docking and Cancer Research

Further, the structural analogs have been studied for their potential in cancer research, with molecular docking studies indicating some derivatives as potent epidermal growth factor receptor (EGFR) inhibitors. Such studies underline the compound's role in designing new anticancer agents by understanding the tautomeric properties, conformations, and interactions within the binding pocket of EGFR (Karayel, 2021).